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Compound of Interest

Compound Name: Solvent violet 13
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Violet 13, also known as C.I. 60725 and D&C Violet No. 2, is a synthetic
anthraquinone dye characterized by its bright, bluish-violet hue.[1] It is a hydrophobic
compound, readily soluble in non-polar organic solvents such as acetone, toluene, and
benzene, but insoluble in water.[1][2] This inherent hydrophobicity dictates its primary industrial
applications, which include the coloring of plastics, synthetic resins, oils, fats, and waxes.[3][4]

These application notes provide a comprehensive overview of the physicochemical properties
of Solvent Violet 13 and explore its potential, though not established, use in biomolecule
labeling. Due to its insolubility in aqueous solutions, its application in biological systems is
limited. Standard protocols for labeling specific biomolecules like proteins or nucleic acids with
Solvent Violet 13 for research purposes such as fluorescence microscopy are not established.
However, based on its lipophilic nature, a theoretical application for staining intracellular lipid
droplets is proposed and detailed below. This document is intended to guide researchers on
the challenges and theoretical considerations for using this dye in a biological context.

Physicochemical Properties of Solvent Violet 13

A summary of the key properties of Solvent Violet 13 is presented in the table below.
Understanding these characteristics is crucial for assessing its suitability for any application.
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Property Value Reference
Chemical Formula C21H15NOs3 [1]
Molar Mass 329.35 g/mol [1]
Appearance Violet powder [3]

Insoluble in water; Soluble in
B xylene, acetone, benzene,
Solubility [1](2][3]
toluene, and other non-polar

solvents.

Coloring plastics (polystyrene,
] o PVC, etc.), synthetic resins,
Primary Applications ) [11121131[5]
oils, fats, waxes, and

cosmetics.

Challenges in Aqueous Biomolecule Labeling

The primary obstacle for using Solvent Violet 13 as a routine biomolecule label in cell biology
Is its hydrophobicity. Biological processes occur in an agueous environment, and molecules
targeted for labeling, such as proteins and nucleic acids, are typically hydrophilic or have
surfaces exposed to water. A water-insoluble dye like Solvent Violet 13 will not readily interact
with these molecules in their native state and is prone to precipitation in aqueous buffers,
leading to non-specific aggregation and high background signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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